Cas no 2034350-88-2 (2-(1H-indol-3-yl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]acetamide)

• Product Name: 2-(1H-indol-3-yl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]acetamide
• CAS No: 2034350-88-2
• MF: C₂₃H₂₇N₅O
• MW: 389.4934
• CID: 5350487
• Update Time: 2025-06-09

2-(1H-indol-3-yl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-3-yl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]acetamide
• 2-(1H-indol-3-yl)-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)acetamide

• Inchi： 1S/C23H27N5O/c29-23(14-17-15-24-21-8-4-2-6-19(17)21)25-18-9-11-28(12-10-18)22-13-16-5-1-3-7-20(16)26-27-22/h2,4,6,8,13,15,18,24H,1,3,5,7,9-12,14H2,(H,25,29)
• InChI Key： QOSGLPVVUPBMFE-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)N([H])C1([H])C([H])([H])C([H])([H])N(C2C([H])=C3C(C([H])([H])C([H])([H])C([H])([H])C3([H])[H])=NN=2)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 564
• XLogP3: 3.1
• Topological Polar Surface Area: 73.9

Additional information on 2-(1H-indol-3-yl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]acetamide

Exploring the Potential of 2-(1H-indol-3-yl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]acetamide (CAS No. 2034350-88-2) in Modern Research

In the rapidly evolving field of medicinal chemistry, the compound 2-(1H-indol-3-yl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]acetamide (CAS No. 2034350-88-2) has garnered significant attention due to its unique structural features and potential therapeutic applications. This molecule, characterized by its indole and tetrahydrocinnoline moieties, represents a promising scaffold for drug discovery, particularly in areas such as neurodegenerative diseases, oncology, and inflammatory disorders. Researchers are increasingly focusing on its structure-activity relationship (SAR) to optimize its pharmacological properties.

The CAS No. 2034350-88-2 compound is part of a growing trend in small-molecule drug development, where hybrid structures combining heterocyclic frameworks are designed to enhance target selectivity and bioavailability. Its piperidine and acetamide functionalities contribute to its ability to interact with various biological targets, including G-protein-coupled receptors (GPCRs) and kinases. This versatility makes it a valuable candidate for high-throughput screening (HTS) campaigns aimed at identifying novel lead compounds.

Recent studies have highlighted the role of 2-(1H-indol-3-yl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]acetamide in modulating cell signaling pathways, particularly those involved in apoptosis and cell proliferation. Its potential as a multi-targeted agent aligns with the current shift toward polypharmacology, where compounds with activity against multiple targets are favored for complex diseases like cancer and Alzheimer's disease. The compound's lipophilicity and hydrogen-bonding capacity further enhance its blood-brain barrier (BBB) permeability, a critical factor for central nervous system (CNS) drug development.

From a synthetic perspective, the preparation of CAS No. 2034350-88-2 involves multi-step organic synthesis, often leveraging Pd-catalyzed cross-coupling reactions and reductive amination techniques. These methods are widely discussed in medicinal chemistry forums and academic publications, reflecting the compound's relevance in contemporary research. Its scalable synthesis and structural tunability make it an attractive subject for structure-based drug design (SBDD) and computational modeling.

In the context of personalized medicine, 2-(1H-indol-3-yl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]acetamide exemplifies the integration of cheminformatics and bioinformatics to predict drug-likeness and ADMET properties. Tools like molecular docking and quantitative structure-activity relationship (QSAR) models are frequently employed to explore its interactions with protein targets. This approach aligns with the growing demand for data-driven drug discovery, a topic frequently searched by pharmaceutical researchers and biotech professionals.

As the scientific community continues to investigate CAS No. 2034350-88-2, its potential applications in immunotherapy and epigenetics are also being explored. The compound's ability to influence histone deacetylases (HDACs) and immune checkpoint proteins positions it as a candidate for combination therapies. These areas are of particular interest to researchers focusing on next-generation therapeutics and precision oncology.

In summary, 2-(1H-indol-3-yl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]acetamide (CAS No. 2034350-88-2) represents a compelling case study in modern drug discovery. Its multifunctional architecture, combined with its potential across diverse therapeutic areas, underscores its value in pharmaceutical R&D. As AI-driven drug discovery and automated synthesis gain traction, compounds like this will likely play a pivotal role in shaping the future of biomedical innovation.